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Compound of Interest

Compound Name: Nocll

For Researchers, Scientists, and Drug Development Professionals: Ensuring Safe and
Compliant Disposal of Nocll

This document provides essential safety and logistical information for the proper disposal of
Nocll, a non-hazardous orphan neuropeptide. Adherence to these procedures is critical for
maintaining a safe laboratory environment and ensuring regulatory compliance.

Summary of Key Safety Information

While Nocll is not classified as a hazardous substance according to EC Directives, proper
laboratory hygiene and safety protocols should always be followed. The chemical, physical,
and toxicological properties of Nocll have not been fully investigated.
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Property Data Source
CAS Number 188119-47-3
Molecular Formula C92H141N23028S2
Molecular Weight 2081.4
Appearance Lyophilized solid N/A
Solubility Soluble in water N/A
Not classified as hazardous.
Hazards May cause irritation to the

throat, skin, and eyes upon

contact.

Experimental Protocols: Step-by-Step Disposal

Procedure

This procedure outlines the recommended steps for the safe disposal of Nocll and associated

materials.

1. Personal Protective Equipment (PPE):

e Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and

nitrile gloves.

2. Handling Unused Nocll (Solid):

« If disposing of the pure, unused lyophilized peptide, ensure it is in a clearly labeled, sealed

container.

o Treat as chemical waste. Do not dispose of in regular trash.

3. Handling Nocll Solutions:

» As Nocll is soluble in water, aqueous solutions containing Nocll should be collected in a

designated, labeled waste container.
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Do not pour Nocll solutions down the drain unless permitted by local regulations and
institutional guidelines for non-hazardous waste. It is best practice to collect all chemical
waste, regardless of hazard classification.

. Decontamination of Labware:

Glassware: Immerse contaminated glassware in a suitable laboratory detergent and wash
thoroughly. Rinse with copious amounts of water.

Plasticware: Dispose of contaminated single-use plasticware (e.g., pipette tips, tubes) in a
designated chemical waste container. Do not place in regular trash or biohazardous waste
unless it has come into contact with biological agents.

. Spill Cleanup:
In the event of a spill, avoid generating dust if the material is in solid form.
For solid spills, gently cover with an absorbent material, such as vermiculite or sand.
For liquid spills, absorb with a spill pillow or other suitable absorbent material.

Carefully sweep or wipe up the absorbed material and place it into a sealed, labeled
container for chemical waste disposal.

Clean the spill area with soap and water.
. Waste Container Management:

Use a dedicated, leak-proof, and clearly labeled container for all Nocll waste. The label
should include "Nocll Waste" and the date.

Store the waste container in a designated satellite accumulation area for chemical waste.
Do not mix Nocll waste with other incompatible waste streams.

. Final Disposal:
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» Arrange for the disposal of the Nocll waste through your institution's Environmental Health
and Safety (EHS) office or a licensed chemical waste disposal contractor.

» Follow all local, state, and federal regulations for chemical waste disposal.
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Caption: Workflow for the safe collection and disposal of Nocll waste.

« To cite this document: BenchChem. [Proper Disposal Procedures for Nocll]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b561544#nocii-
proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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